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For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Methoxyisoindolin-1-one is a heterocyclic organic compound belonging to the isoindolinone
class. This scaffold is of significant interest in medicinal chemistry due to its presence in a
variety of biologically active molecules. This technical guide provides a comprehensive
overview of the structure, properties, and potential applications of 6-Methoxyisoindolin-1-one,
compiled from available chemical data. While this compound serves as a valuable intermediate
in organic synthesis, detailed public information on its specific biological activities and
mechanisms of action is limited. This document summarizes the known physicochemical
properties and provides a general context of the pharmacological potential of the broader
isoindolinone class.

Chemical Structure and Identification

6-Methoxyisoindolin-1-one is characterized by a fused bicyclic system comprising a benzene
ring and a y-lactam ring, with a methoxy group substituted at the 6-position of the isoindolinone
core.

Structure:

Caption: 2D Structure of 6-Methoxyisoindolin-1-one
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Table 1: Compound Identification

Identifier Value
IUPAC Name 6-methoxy-2,3-dihydroisoindol-1-one[1]
CAS Number 132680-54-7[1]

Molecular Formula

CoHoNO2[1]

SMILES

COC1=CC2=C(CNC2=0)C=C1][1]

InChl

INChI=1S/COHINO2/c1-12-7-3-2-6-5-10-
9(11)8(6)4-7/h2-4H,5H2,1H3,(H,10,11)[1]

Physicochemical Properties

A summary of the known and predicted physical and chemical properties of 6-

Methoxyisoindolin-1-one is presented below.

Table 2: Physicochemical Data

Property Value Source
Molecular Weight 163.17 g/mol [1]
Appearance White to Yellow Solid [2]

Melting Point 189-190 °C ChemicalBook

Boiling Point (Predicted)

428.0 +45.0 °C at 760 mmHg

ChemicalBook

Density (Predicted)

1.208 + 0.06 g/cm3

ChemicalBook

Solubility

Data not available

pKa (Predicted)

14.37 £0.20

ChemicalBook

Spectral Data

Detailed experimental spectral data for 6-Methoxyisoindolin-1-one, including *H NMR, 13C

NMR, and mass spectrometry, are not readily available in the public domain. For research
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purposes, it is recommended to acquire these spectra on a purified sample of the compound.

Synthesis

While a specific, detailed experimental protocol for the synthesis of 6-Methoxyisoindolin-1-
one is not widely published, general methods for the preparation of isoindolinone derivatives
are well-established in the literature. One common approach involves the cyclization of
derivatives of 2-carboxybenzaldehyde or phthalic anhydride. A potential synthetic route could
involve the reductive amination and subsequent intramolecular amidation of a suitably
substituted benzaldehyde derivative.

Below is a generalized workflow for the synthesis of isoindolinone derivatives.

Starting Material
(e.g., Substituted
2-Carboxybenzaldehyde)

Purification
(e.g., Recrystallization,
Chromatography)

Regcuon with Intermediate Intram.ole(.:ular 6-Methoxyisoindolin-1-one Purified Product
Amine Source Cyclization

Click to download full resolution via product page

Caption: General synthetic workflow for isoindolinones.

Biological and Pharmacological Context

Direct experimental data on the biological activity of 6-Methoxyisoindolin-1-one is scarce in
publicly accessible literature. However, the isoindolinone scaffold is a well-recognized
pharmacophore present in numerous compounds with diverse therapeutic applications.[3]
Derivatives of isoindolinone have been reported to exhibit a range of biological activities,
including:

» Anticancer Activity: Many isoindolinone derivatives have been investigated for their potential
as anticancer agents.[4] The proposed mechanisms often involve the inhibition of key
enzymes in cancer cell proliferation and survival, such as poly (ADP-ribose) polymerase
(PARP) or various protein kinases.

o Anti-inflammatory Activity: Some isoindolinone-based compounds have demonstrated anti-
inflammatory properties.[4]
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» Antimicrobial Activity: The isoindolinone core has been incorporated into molecules with
antibacterial and antifungal activities.

Given the prevalence of these activities within the isoindolinone class, it is plausible that 6-
Methoxyisoindolin-1-one or its derivatives could serve as starting points for the development
of novel therapeutic agents.

Potential Signhaling Pathways of Interest for
Isoindolinone Derivatives

Based on the activities of related compounds, several signaling pathways are of interest for
investigating the mechanism of action of new isoindolinone derivatives.

Isoindolinone
Derivative
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Caption: Potential biological effects of isoindolinone derivatives.

Experimental Protocols (General)

Detailed experimental protocols for 6-Methoxyisoindolin-1-one are not available. The
following are generalized protocols for assays commonly used to evaluate the biological
activities of related compounds.

General Protocol: In Vitro Cytotoxicity Assay (MTT
Assay)
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Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well
and incubate for 24 hours.

Compound Treatment: Treat the cells with various concentrations of the test compound (e.g.,
6-Methoxyisoindolin-1-one derivatives) and incubate for 48-72 hours.

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
solution to each well and incubate for 2-4 hours.

Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g.,
DMSO) to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)
using a microplate reader.

Data Analysis: Calculate the cell viability as a percentage of the control and determine the
ICso value.

General Protocol: Anti-inflammatory Assay (Nitric Oxide
Inhibition in Macrophages)

e Cell Culture: Culture macrophage cells (e.g., RAW 264.7) in a suitable medium.
Cell Seeding: Seed the cells in a 96-well plate and allow them to adhere.

Compound and Stimulant Treatment: Pre-treat the cells with different concentrations of the
test compound for 1-2 hours, followed by stimulation with an inflammatory agent like
lipopolysaccharide (LPS).

Incubation: Incubate the cells for 24 hours.

Nitrite Measurement: Collect the cell culture supernatant and measure the nitrite
concentration using the Griess reagent.

Data Analysis: Calculate the percentage of nitric oxide inhibition compared to the LPS-
treated control.
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Safety Information

Based on available safety data sheets, 6-Methoxyisoindolin-1-one is classified with the
following hazard statements:

e H315: Causes skin irritation.
o H319: Causes serious eye irritation.
» H335: May cause respiratory irritation.[2]

Standard laboratory safety precautions, including the use of personal protective equipment
(gloves, safety glasses, lab coat), should be followed when handling this compound. Work
should be conducted in a well-ventilated area or a fume hood.

Conclusion

6-Methoxyisoindolin-1-one is a valuable chemical intermediate with a scaffold that is
prominent in many pharmacologically active compounds. While specific biological data for this
particular molecule is limited, the broader class of isoindolinones shows significant promise in
drug discovery, particularly in the areas of oncology and anti-inflammatory research. Further
investigation into the synthesis of derivatives of 6-Methoxyisoindolin-1-one and their
subsequent biological evaluation is warranted to explore their therapeutic potential. This guide
serves as a foundational resource for researchers interested in the chemistry and potential
applications of this compound and its analogues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105799#6-methoxyisoindolin-1-one-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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